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Compound of Interest

Compound Name:
(R)-3-Amino-4-hydroxybutanoic

acid

Cat. No.: B555399 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of (R)-3-Amino-4-hydroxybutanoic acid, tailored for researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring personnel

safety and regulatory compliance.

Hazard Identification and Chemical Properties
Before handling or disposing of (R)-3-Amino-4-hydroxybutanoic acid, it is crucial to be aware

of its potential hazards. According to its Safety Data Sheet (SDS), this compound is classified

as an irritant.[1] Always consult your institution's specific safety protocols and the most current

SDS for any chemical you handle.
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Property Value Reference

Chemical Formula C₄H₉NO₃ [1]

Molecular Weight 119.12 g/mol [1]

CAS Number 16504-56-6 [1]

Appearance White Powder/Solid [2]

Boiling Point 374.5°C at 760 mmHg [1]

GHS Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[1]

GHS Signal Word Warning [1]

Incompatibilities
Strong acids/alkalis, strong

oxidizing/reducing agents.
[1]

Note: While the SDS for the specific (R)-isomer indicates these hazards[1], the SDS for the

racemic mixture (DL-4-Amino-3-hydroxybutyric acid) may classify it as non-hazardous[2].

Prudent laboratory practice dictates following the more stringent hazard classification.

Personal Protective Equipment (PPE)
To mitigate risks associated with handling and disposal, all personnel must wear appropriate

PPE.

Hand Protection: Wear chemically compatible gloves.

Eye/Face Protection: Use safety glasses with side-shields or goggles.[3]

Skin and Body Protection: A lab coat is required. Ensure skin is not exposed.

Respiratory Protection: Use only in areas with appropriate exhaust ventilation, such as a

chemical fume hood, to avoid inhalation of dust.[1]
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Step-by-Step Disposal Protocol
Disposal of (R)-3-Amino-4-hydroxybutanoic acid must comply with federal, state, and local

regulations.[1] It is categorized as chemical waste and must not be disposed of in the regular

trash or down the sanitary sewer.[4][5]

Step 1: Waste Segregation

Do not mix (R)-3-Amino-4-hydroxybutanoic acid waste with other incompatible waste

streams.[6] It should be kept separate from strong acids, bases, and oxidizing or reducing

agents to prevent hazardous reactions.[1]

Step 2: Containerization

Collect solid waste in a clearly labeled, sealable container that is compatible with the

chemical.[6][7] The original container is often the best choice for storing waste.[8]

Ensure the container is in good condition, free of leaks or external residue.[8]

Step 3: Labeling

Label the waste container clearly. The label should include:

The full chemical name: "(R)-3-Amino-4-hydroxybutanoic acid"

The words "Hazardous Waste"

A description of the hazards (e.g., "Irritant," "Skin/Eye Irritant")

The date accumulation started.

The name of the principal investigator or lab group.

Step 4: Storage

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory.[5]
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The SAA should be at or near the point of generation and under the control of laboratory

personnel.[7]

Keep the waste container closed at all times except when adding waste.[5][8]

Step 5: Arrange for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the chemical waste.[5]

Do not attempt to treat or neutralize the chemical waste unless it is part of a documented

experimental procedure.[9]

Spill and Emergency Procedures
In the event of a spill, follow these procedures:

Ensure Area is Ventilated: Avoid breathing dust.[1]

Personal Protection: Wear the appropriate PPE as described in Section 2 before attempting

cleanup.

Containment: For a solid spill, carefully sweep up the material and place it into a suitable,

labeled container for disposal.[2][3] Avoid generating dust.

Decontamination: Clean the spill area thoroughly.

First Aid:

Eyes: Immediately flush with plenty of water for at least 15 minutes, removing contact

lenses if present. Seek prompt medical attention.[1]

Skin: Rinse skin thoroughly with large amounts of water and remove contaminated

clothing.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.[1]
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Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of (R)-3-
Amino-4-hydroxybutanoic acid.
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Waste Generated:
(R)-3-Amino-4-hydroxybutanoic acid

Assess Hazards:
- Skin Irritant (H315)
- Eye Irritant (H319)

- Respiratory Irritant (H335)

Don Appropriate PPE:
- Gloves

- Goggles
- Lab Coat

Segregate Waste:
Is it unmixed solid waste?

Place in a compatible,
sealed container.

 Yes 
Keep separate from

incompatible materials
(strong acids/bases, etc.)

 No, it's mixed 

Label Container:
- Chemical Name

- 'Hazardous Waste'
- Hazard Info & Date

Store in designated
Satellite Accumulation Area.

Contact EHS for
waste pickup.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of (R)-3-Amino-4-hydroxybutanoic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b555399?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-W006063/R-3-Amino-4-hydroxybutanoic-acid-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC103810050&productDescription=DL-4-AMINO-3-HYDROXYBUTY+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC354260050&countryCode=US&language=en
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.benchchem.com/product/b555399#r-3-amino-4-hydroxybutanoic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b555399#r-3-amino-4-hydroxybutanoic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b555399#r-3-amino-4-hydroxybutanoic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b555399#r-3-amino-4-hydroxybutanoic-acid-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b555399?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

